2-[4-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide

• IUPAC Name: 2-[4-(4,4-diphenyl-1,2-dihydro-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C29H26N2O4/c1-33-26-18-20(16-17-25(26)34-19-27(30)32)28-31-24-15-9-8-14-23(24)29(35-28,21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-18,28,31H,19H2,1H3,(H2,30,32)
• InChI Key: KTTLOMJDGQXCIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2NC3=CC=CC=C3C(O2)(C4=CC=CC=C4)C5=CC=CC=C5)OCC(=O)N
• Molecular Formula: C29H26N2O4
• Molecular Weight: 466.5 g/mol

Description

2-[4-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide is a useful research compound. Its molecular formula is C29H26N2O4 and its molecular weight is 466.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 466.18925731 g/mol and the complexity rating of the compound is 672. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Allelochemical Synthesis and Agricultural Applications

The research into compounds with a (2H)-1,4-benzoxazin-3(4H)-one skeleton, including 2,4-dihydroxy-(2H)-1,4-benzoxazin-3(4H)-one (DIBOA) and its methoxy derivatives, highlights their significance in the field of phytochemistry and their potential agronomic utility. These compounds, derived from plants in the Poaceae family, exhibit biological properties such as phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal effects. The synthetic methodologies developed for these compounds and their high yield, easy-to-scale processes have opened new avenues for agronomic applications, particularly in natural herbicide development and understanding plant defense mechanisms against pests (Macias et al., 2006).

Pharmacological Insights and Potential Therapeutic Applications

The exploration of benzophenone analogues, including the study of 2-benzoyl-phenoxy acetamide derivatives, has unveiled their potent antitumor, proapoptotic, and antiangiogenic activities. These compounds have demonstrated significant effects in downregulating key factors involved in angiogenesis, such as HIF-1α and VEGF, suggesting their potential as therapeutic agents in cancer treatment. The ability of these compounds to inhibit blood vessel formation by affecting the secretion and activity of angiogenic factors underlines their therapeutic potential and warrants further investigation into their mode of action and application in oncology (Prabhakar et al., 2006).

Environmental and Ecological Implications

The degradation and transformation of benzoxazinone and benzoxazinone allelochemicals in soil environments have been extensively studied to leverage their allelopathic properties effectively. Understanding the microbial transformation products and their impact on soil ecology can aid in the purposeful exploitation of wheat, rye, and maize's allelopathic properties for sustainable agricultural practices. Such studies contribute to the broader knowledge of soil health, crop protection, and the potential environmental impact of using natural compounds for weed and pest management (Fomsgaard et al., 2004).